Cas no 1780472-78-7 (2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1780472-78-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5708259
• PubChem ID: 105450072
• Update Time: 2025-06-14

2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoicacid
• 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid
• 1780472-78-7
• EN300-1139547

• Inchi： 1S/C10H16N2O2/c1-7(9(13)14)8-5-11-12(6-8)10(2,3)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： ILVCZLUZGIXMRO-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=NN(C=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid

Comprehensive Overview of 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1780472-78-7)

2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1780472-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a tert-butyl group and a propanoic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for bioactive compounds, given its unique chemical properties.

In recent years, the demand for pyrazole-based compounds like 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid has surged due to their role in developing anti-inflammatory and antimicrobial agents. The compound's CAS No. 1780472-78-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its structural features, such as the 1-tert-butyl-1H-pyrazole core, contribute to its stability and reactivity, making it a preferred choice for medicinal chemistry applications. Additionally, its propanoic acid side chain allows for further functionalization, enabling the creation of derivatives with tailored properties.

One of the key reasons behind the popularity of 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, researchers are exploring eco-friendly methods to produce such intermediates. The compound's low toxicity profile and high yield synthesis routes align with the industry's shift toward environmentally benign processes. This aspect is particularly appealing to pharmaceutical companies aiming to reduce their environmental footprint while maintaining high-quality standards.

The versatility of 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid extends beyond pharmaceuticals. It is also investigated for its potential in agrochemical formulations, where pyrazole derivatives are known to exhibit herbicidal and fungicidal activities. The compound's CAS No. 1780472-78-7 is often associated with studies on crop protection and pest management, addressing global challenges in food security. Its ability to act as a precursor for novel agrochemicals makes it a subject of interest for researchers and manufacturers alike.

From a technical perspective, the synthesis of 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid involves multi-step reactions, including cyclization and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to optimize its production. These methods not only improve efficiency but also reduce waste, aligning with the principles of sustainable chemistry. The compound's high purity and consistent quality are critical for its application in high-value industries.

In conclusion, 2-(1-tert-Butyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1780472-78-7) represents a promising compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, combined with its compatibility with green chemistry practices, make it a standout choice for researchers and industry professionals. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in advancing innovation across multiple sectors.